Cas no 61622-24-0 (Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-)
61622-24-0 structure
Product Name:Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-
CAS No:61622-24-0
MF:C16H12N2O3S
MW:312.343082427979
CID:472448
PubChem ID:53681272
Update Time:2025-04-19
Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]benzene
- Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]-
- 61622-24-0
- DTXSID70705914
-
- Inchi: 1S/C16H12N2O3S/c1-21-16-9-6-13(10-15(16)17-11-22)3-2-12-4-7-14(8-5-12)18(19)20/h2-10H,1H3
- InChI Key: BGUGLIXAILLJMW-UHFFFAOYSA-N
- SMILES: S=C=NC1=C(C=CC(=C1)C=CC1C=CC(=CC=1)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 312.05696
- Monoisotopic Mass: 312.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 99.5Ų
Experimental Properties
- PSA: 64.73
Benzene, 2-isothiocyanato-1-methoxy-4-[2-(4-nitrophenyl)ethenyl]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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